Cas no 1428366-74-8 (3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile)
3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile
- 3-[[2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]methyl]benzonitrile
- VU0547547-1
- F6411-2789
- 1428366-74-8
- 3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile
- 3-((2-(3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)methyl)benzonitrile
- AKOS024554449
-
- Inchi: 1S/C20H13BrN4O/c21-17-8-6-16(7-9-17)19-23-20(26-24-19)18-5-2-10-25(18)13-15-4-1-3-14(11-15)12-22/h1-11H,13H2
- InChI Key: MZMJOYDWQJXYGL-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=CC(CN2C=CC=C2C2ON=C(C3=CC=C(Br)C=C3)N=2)=C1
Computed Properties
- Exact Mass: 404.02727g/mol
- Monoisotopic Mass: 404.02727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 67.6Ų
3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6411-2789-2μmol |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-5μmol |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-10μmol |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-20μmol |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-1mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-2mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-3mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-4mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-5mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6411-2789-10mg |
3-({2-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}methyl)benzonitrile |
1428366-74-8 | 10mg |
$79.0 | 2023-09-09 |
3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile
3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile: A Comprehensive Overview
The compound 3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile, identified by the CAS number 1428366748, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.
The molecular structure of this compound is characterized by a benzonitrile group attached to a pyrrole ring, which is further connected to an oxadiazole moiety substituted with a bromophenyl group. This arrangement creates a molecule with both aromaticity and heterocyclic functionalities, making it highly versatile for chemical modifications and interactions. Recent studies have highlighted the importance of such structures in enhancing the bioavailability and selectivity of pharmaceutical agents.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have employed methodologies such as the Huisgen cycloaddition and transition-metal-catalyzed couplings to construct the complex framework of this molecule. These methods not only improve the yield but also ensure high purity, which is critical for its application in biological assays.
In terms of applications, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration. For instance, studies have demonstrated its capacity to inhibit specific kinases involved in cell proliferation and survival pathways.
Moreover, the compound's structural versatility allows for further functionalization to enhance its pharmacokinetic properties. By modifying substituents on the bromophenyl or oxadiazole groups, researchers can tailor the molecule's solubility, permeability, and stability, which are essential for drug delivery systems.
From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated system and heterocyclic components. These properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Preliminary studies have indicated that its electron-deficient nature could be advantageous in these applications.
In conclusion, 3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl}-1H-pyrrol-1-y lmethyl)benzonitrile represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and functionalization strategies, positions it as a valuable tool for future research and development.
1428366-74-8 (3-({2-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1H-pyrrol-1-yl}methyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)